Cas no 224450-60-6 (3(2H)-Isothiazolone, 4,5-dimethyl-)

• Product Name: 3(2H)-Isothiazolone, 4,5-dimethyl-
• CAS No: 224450-60-6
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 1413435
• Update Time: 2024-08-15

3(2H)-Isothiazolone, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 4,5-dimethyl-

• Inchi： 1S/C5H7NOS/c1-3-4(2)8-6-5(3)7/h1-2H3,(H,6,7)
• InChI Key： BXNSRHOPNHTALH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(=O)N1

Computed Properties

• Exact Mass: 310.00358

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• PSA: 67.34
• pka: 9.20±0.60(Predicted)